Cas no 81026-68-8 (PROPANOIC ACID, 3-BROMO-2-METHYL-, (S)-)

• Product Name: PROPANOIC ACID, 3-BROMO-2-METHYL-, (S)-
• CAS No: 81026-68-8
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• CID: 3513027
• PubChem ID: 12760198
• Update Time: 2025-04-21

PROPANOIC ACID, 3-BROMO-2-METHYL-, (S)- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-BROMO-2-METHYL-, (S)-
• Propanoic acid, 3-bromo-2-methyl-, (2S)-
• DTXSID80509187
• BUPXDXGYFXDDAA-GSVOUGTGSA-N
• 81026-68-8
• SCHEMBL4427437
• (S)-3-Bromo-2-methylpropanoic acid
• (2S)-3-Bromo-2-methylpropanoic acid

• Inchi： 1S/C4H7BrO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)/t3-/m1/s1
• InChI Key： BUPXDXGYFXDDAA-GSVOUGTGSA-N
• SMILES： C(O)(=O)[C@H](C)CBr

Computed Properties

• Exact Mass: 165.96294Da
• Monoisotopic Mass: 165.96294Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų